Tetracenomycin B3
Tetracenomycin B3
Tetracenomycin B3 is a tetracenomycin and a member of tetracenequinones.
Brand Name:
Vulcanchem
CAS No.:
117241-62-0
VCID:
VC20801849
InChI:
InChI=1S/C21H14O8/c1-7-14-8(4-12(22)15(7)21(27)28)3-10-17(19(14)25)20(26)16-11(18(10)24)5-9(29-2)6-13(16)23/h3-6,22-23,25H,1-2H3,(H,27,28)
SMILES:
CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)OC)O)C(=O)O
Molecular Formula:
C21H14O8
Molecular Weight:
394.3 g/mol
Tetracenomycin B3
CAS No.: 117241-62-0
Cat. No.: VC20801849
Molecular Formula: C21H14O8
Molecular Weight: 394.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tetracenomycin B3 is a tetracenomycin and a member of tetracenequinones. |
|---|---|
| CAS No. | 117241-62-0 |
| Molecular Formula | C21H14O8 |
| Molecular Weight | 394.3 g/mol |
| IUPAC Name | 3,10,12-trihydroxy-8-methoxy-1-methyl-6,11-dioxotetracene-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H14O8/c1-7-14-8(4-12(22)15(7)21(27)28)3-10-17(19(14)25)20(26)16-11(18(10)24)5-9(29-2)6-13(16)23/h3-6,22-23,25H,1-2H3,(H,27,28) |
| Standard InChI Key | NSKLWYCTXNPUBB-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)OC)O)C(=O)O |
| Canonical SMILES | CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)OC)O)C(=O)O |
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